![molecular formula C8H7IN2 B1373368 1-Iodo-3-methylimidazo[1,5-a]pyridine CAS No. 1315367-25-9](/img/structure/B1373368.png)
1-Iodo-3-methylimidazo[1,5-a]pyridine
Overview
Description
1-Iodo-3-methylimidazo[1,5-a]pyridine is a chemical compound with the molecular weight of 258.06 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine derivatives has been achieved through a transition-metal-free sp3 C–H amination reaction using molecular iodine from 2-pyridyl ketones and alkylamines . Another strategy allows the construction of an imidazo[1,2-a]pyridine ring along with methylthiolation at C-3 and iodination at C-6 .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C8H7IN2/c1-6-10-8(9)7-4-2-3-5-11(6)7/h2-5H,1H3
. Chemical Reactions Analysis
The reaction outcome of imidazo[1,2-a]pyridines is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Synthesis Techniques and Applications
1-Iodo-3-methylimidazo[1,5-a]pyridine and related compounds have been the focus of various synthesis techniques and applications in scientific research.
Synthesis through Iodine-Promoted Reactions : A study by Wu et al. (2016) presented a method for constructing 1-iodoimidazo[1,5-a]pyridines using iodine-promoted sequential dual oxidative Csp3–H amination and Csp3–H iodination reactions. This method demonstrated a simple and efficient approach, yielding moderate to good results (Wu et al., 2016).
Metal-Catalyzed Cross-Coupling Reactions : Shibahara et al. (2009) explored the synthesis of 1,3-diarylated imidazo[1,5-a]pyridines using metal-catalyzed cross-coupling reactions. This process involved halogenation of 3-arylimidazo[1,5-a]pyridines and subsequent coupling reactions, leading to a variety of fluorescent emissions, which suggests potential applications in fluorescence studies (Shibahara et al., 2009).
Tandem Synthesis Approaches : The work by Ramesha et al. (2016) demonstrated the iodine-mediated synthesis of 3-sulfenylimidazo[1,5-a]pyridines via a tandem approach involving C–H functionalization. This method allowed for the creation of a library of 3-sulfanylimidazopyridines under metal-free conditions, indicating its potential for diverse synthetic applications (Ramesha et al., 2016).
Iodocyclization Cascade Techniques : Zhou et al. (2019) developed a method for synthesizing 3-iodoimidazo[1,2-a]pyridines through an I2O5-mediated iodocyclization cascade, which suggests an innovative approach for the synthesis of imidazo[1,2-a]pyridines (Zhou et al., 2019).
Applications in Dye Synthesis : Prostota et al. (2013) investigated the synthesis of unsymmetrical squaraines derived from imidazo[1,5-a]pyridine, with potential applications as sensitizers for photodynamic therapy due to their oxygen-generation abilities (Prostota et al., 2013).
Crystal Structure Analysis : Tafeenko et al. (1996) conducted X-ray structural investigations of imidazo[1,2-a]pyridine derivatives, providing insights into the geometry and electron density distribution of these compounds, which is crucial for understanding their chemical behavior (Tafeenko et al., 1996).
Synthesis in Aqueous Media : Bhutia et al. (2020) presented a sustainable approach for synthesizing 2-arylimidazo[1,2-a]pyridine derivatives in aqueous media using iodine as a catalyst. This method emphasizes the importance of environmentally friendly synthesis techniques (Bhutia et al., 2020).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which 1-iodo-3-methylimidazo[1,5-a]pyridine belongs, are known to have a wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridines have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They have been used in the development of covalent anticancer agents .
Biochemical Pathways
Imidazo[1,2-a]pyridines have been used in the development of antituberculosis agents , suggesting that they may interact with biochemical pathways related to tuberculosis.
Pharmacokinetics
Some imidazo[1,2-a]pyridine analogues have displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Action Environment
The storage temperature for this compound is typically room temperature , suggesting that it is stable under normal environmental conditions.
Safety and Hazards
The compound is classified under GHS07. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and storing the container tightly closed in a dry, cool, and well-ventilated place .
Future Directions
Properties
IUPAC Name |
1-iodo-3-methylimidazo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2/c1-6-10-8(9)7-4-2-3-5-11(6)7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPGQAILGQDNTQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2N1C=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901274025 | |
Record name | Imidazo[1,5-a]pyridine, 1-iodo-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901274025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1315367-25-9 | |
Record name | Imidazo[1,5-a]pyridine, 1-iodo-3-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1315367-25-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,5-a]pyridine, 1-iodo-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901274025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-iodo-3-methylimidazo[1,5-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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